Cas no 1361894-35-0 (3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361894-35-0
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912510
• Update Time: 2025-10-22

3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-4-7(5-11)9(17-10(12,13)14)16-8(6)2-3-15/h4H,2,5H2,1H3
• InChI Key： QISQUJLSUSTINR-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(CC#N)C(C)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

Research Brief on 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361894-35-0)

3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361894-35-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.

The compound's structural features, including the pyridine core and acetonitrile moiety, make it a versatile building block for the synthesis of heterocyclic compounds. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, which are crucial for large-scale pharmaceutical production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

One of the most promising applications of 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile is its role in the development of agrochemicals. Studies have demonstrated its efficacy as a precursor for the synthesis of pesticides and herbicides with enhanced activity and reduced environmental impact. The trifluoromethoxy group, in particular, has been shown to improve the compound's bioavailability and stability, making it a valuable component in modern agrochemical formulations.

In the pharmaceutical sector, this compound has been investigated for its potential in CNS drug discovery. Researchers have utilized it as a key intermediate in the synthesis of molecules targeting neurotransmitter receptors and enzymes involved in neurodegenerative diseases. Preliminary in vitro and in vivo studies have shown promising results, with some derivatives exhibiting potent activity against targets such as GABA receptors and monoamine oxidases. These findings highlight the compound's potential as a scaffold for developing new therapeutics for conditions like epilepsy and Parkinson's disease.

Despite its promising applications, challenges remain in the large-scale production and application of 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile. Issues such as reagent toxicity, reaction scalability, and cost-effectiveness need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and exploring novel derivatives with improved pharmacological properties. Collaborative efforts between academia and industry are expected to drive further advancements in this area.

In conclusion, 3-(Chloromethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361894-35-0) represents a valuable chemical entity with diverse applications in agrochemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of next-generation bioactive molecules. Continued research and innovation will be essential to overcome existing challenges and unlock its full potential in the chemical biology and pharmaceutical industries.